Divergent Activation of IMP-GMP 5′-Nucleotidase: Ap4G vs. Ap4A, Ap5A, and Ap6A
Ap4G activates IMP-GMP 5′-nucleotidase with a distinct potency profile compared to other dinucleoside polyphosphates. Under assay conditions where Ap4A produced a 5-fold activation, Ap4G produced a 4.0-fold activation. In the phosphotransferase reaction at 0.1 mM, Ap4G produced a 7.7-fold activation, compared to 8.3-fold for Ap4A, 10.2-fold for Ap5A, and 10.1-fold for Ap6A [1]. This demonstrates that Ap4G is a strong activator but is not functionally equivalent to Ap5A or Ap6A, which show markedly higher activation in the phosphotransferase context.
| Evidence Dimension | Fold activation of IMP-GMP 5′-nucleotidase |
|---|---|
| Target Compound Data | 4.0-fold (hydrolytic assay); 7.7-fold (phosphotransferase assay at 0.1 mM) |
| Comparator Or Baseline | Ap4A: 5.0-fold (hydrolytic); 8.3-fold (phosphotransferase). Ap5A: 10.2-fold (phosphotransferase). Ap6A: 10.1-fold (phosphotransferase). |
| Quantified Difference | Ap4G is 20% less potent than Ap4A in hydrolytic activation; Ap5A and Ap6A are ~32% more potent than Ap4G in phosphotransferase activation. |
| Conditions | Purified IMP-GMP 5′-nucleotidase from rat brain; hydrolytic assay with 2 mM MgCl2 at pH 6.5-6.8; phosphotransferase reaction with effectors at 0.1 mM [1]. |
Why This Matters
This quantitative divergence means Ap4G cannot be substituted with Ap5A or Ap6A in studies of nucleotide-regulated phosphotransferase activity, as the latter compounds will produce significantly higher and non-comparable activation signals.
- [1] Marques AFP, Teixeira NA, Gambaretto C, Sillero A, Günther Sillero MA. IMP-GMP 5′-nucleotidase from rat brain: Activation by polyphosphates. J Neurochem. 1998;71(3):1241-1250. View Source
